3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene

• IUPAC Name: 1-[3-(4-fluorophenyl)-1,4,5-triazatricyclo[5.2.2.02,6]undec-5-en-4-yl]propan-1-one
• InChI: InChI=1S/C17H20FN3O/c1-2-14(22)21-16(12-3-5-13(18)6-4-12)17-15(19-21)11-7-9-20(17)10-8-11/h3-6,11,16-17H,2,7-10H2,1H3
• InChI Key: BKPAVWMACJMYOK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C(C2C(=N1)C3CCN2CC3)C4=CC=C(C=C4)F
• Molecular Formula: C17H20FN3O
• Molecular Weight: 301.36 g/mol

Description

3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene, also known as FPTU, is a chemical compound that has been extensively studied in the field of medicinal chemistry. It belongs to the class of triazatricyclo compounds and has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of 3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene involves the inhibition of certain enzymes and proteins that are involved in the development and progression of various diseases. 3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene has been found to inhibit the activity of COX-2, which is an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. 3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene has also been found to inhibit the activity of HDACs, which are enzymes that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene has been found to have various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells and induce apoptosis. 3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene has also been found to reduce inflammation and oxidative stress in various tissues. Additionally, 3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene has been found to improve cognitive function and memory in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene in lab experiments include its high potency and selectivity towards certain enzymes and proteins. 3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene has also been found to have low toxicity and is well-tolerated in animal models. However, the limitations of using 3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene in lab experiments include its high cost and the complexity of its synthesis.

Future Directions

For the study of 3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene include the development of more efficient and cost-effective synthesis methods. Additionally, further studies are needed to investigate the potential of 3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene as a therapeutic agent in various diseases. Further studies are also needed to elucidate the mechanism of action of 3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene and to investigate its potential side effects.

Scientific Research Applications

3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene has been extensively studied for its potential as a therapeutic agent in various scientific research applications. It has shown promising results in the treatment of cancer, inflammatory diseases, and neurodegenerative disorders. 3-(4-fluorophenyl)-4-propionyl-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene has been found to inhibit the activity of various enzymes and proteins that are involved in the development and progression of these diseases.